molecular formula C7H8ClFN2O B8778416 3-Fluoro-4-hydroxybenzimidamide hydrochloride

3-Fluoro-4-hydroxybenzimidamide hydrochloride

Cat. No. B8778416
M. Wt: 190.60 g/mol
InChI Key: PIOGTAZUSMRXST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-4-hydroxybenzimidamide hydrochloride is a useful research compound. Its molecular formula is C7H8ClFN2O and its molecular weight is 190.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Fluoro-4-hydroxybenzimidamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Fluoro-4-hydroxybenzimidamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Fluoro-4-hydroxybenzimidamide hydrochloride

Molecular Formula

C7H8ClFN2O

Molecular Weight

190.60 g/mol

IUPAC Name

3-fluoro-4-hydroxybenzenecarboximidamide;hydrochloride

InChI

InChI=1S/C7H7FN2O.ClH/c8-5-3-4(7(9)10)1-2-6(5)11;/h1-3,11H,(H3,9,10);1H

InChI Key

PIOGTAZUSMRXST-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(=N)N)F)O.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-fluoro-4-hydroxybenzonitrile (7.56 g, 55.2 mmol) were added ethanol (20 mL) and 4N-Hydrogen chloride in 1,4-Dioxane (100 mL), and the mixture was stirred at room temperature. After 5 days, the mixture was concentrated and dried with a vacuum pump. Then, the mixture was dissolved in ethanol (100 mL), ammonium carbonate (11.0 g, 115 mmol) was added, and the mixture was stirred at room temperature. After 12 hours, the solvent was evaporated, and the residue was dissolved in water (100 mL). The mixture was lyophilized to give the title compound (11.2 g, quantitative).
Quantity
7.56 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step Two

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